1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid
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Overview
Description
1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid, also known as MPPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological effects. In
Mechanism of Action
The mechanism of action of 1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. Specifically, this compound has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood, motivation, and movement.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in animal studies. These effects include increased locomotor activity, enhanced cognitive function, and improved motor coordination. This compound has also been shown to have antioxidant properties, which may have potential applications in the treatment of oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid in lab experiments is its unique chemical structure, which makes it a useful tool for studying the activity of neurotransmitters in the brain. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in water and other solvents.
Future Directions
There are a number of potential future directions for research on 1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid. One area of interest is the potential role of this compound in the treatment of neurological disorders such as Parkinson’s disease. Another area of interest is the development of new synthetic methods for producing this compound and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid involves several steps, including the reaction of 6-methylpyridine-3-carboxylic acid with piperidine-2-carboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting compound is then purified using techniques such as column chromatography or recrystallization. The final product is a white crystalline powder with a melting point of 220-222°C.
Scientific Research Applications
1-(6-Methylpyridine-3-carbonyl)piperidine-2-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have an effect on the activity of certain neurotransmitters, including dopamine and serotonin. It has also been studied for its potential role in the treatment of neurological disorders such as Parkinson’s disease.
properties
IUPAC Name |
1-(6-methylpyridine-3-carbonyl)piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-9-5-6-10(8-14-9)12(16)15-7-3-2-4-11(15)13(17)18/h5-6,8,11H,2-4,7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCGGRGIJPEWPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)N2CCCCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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